Cas no 208510-99-0 (1H-Indol-6-amine,7-methyl-)

1H-Indol-6-amine,7-methyl- structure
1H-Indol-6-amine,7-methyl- structure
Product name:1H-Indol-6-amine,7-methyl-
CAS No:208510-99-0
MF:C9H10N2
MW:146.189101696014
CID:242043
PubChem ID:15896378

1H-Indol-6-amine,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-amine,7-methyl-
    • 1H-Indol-6-amine,7-methyl-(9CI)
    • 7-Methyl-1H-indol-6-amine
    • AMY7462
    • SCHEMBL917801
    • AKOS006350298
    • 6-amino-7-methylindole
    • GGWWAXYFAZKAJG-UHFFFAOYSA-N
    • 208510-99-0
    • Inchi: InChI=1S/C9H10N2/c1-6-8(10)3-2-7-4-5-11-9(6)7/h2-5,11H,10H2,1H3
    • InChI Key: GGWWAXYFAZKAJG-UHFFFAOYSA-N
    • SMILES: NC1=CC=C2C=CNC2=C1C

Computed Properties

  • Exact Mass: 146.0845
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.8A^2

Experimental Properties

  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 41.81

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